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Compound of Interest

Compound Name: 2-APB hydrochloride

Cat. No.: B160591 Get Quote

Technical Support Center: 2-APB Hydrochloride
This guide provides best practices, frequently asked questions, and troubleshooting advice for

the preparation and use of 2-Aminoethoxydiphenylborane (2-APB) hydrochloride stock

solutions in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is 2-APB hydrochloride and what are its primary applications in research?

2-Aminoethoxydiphenylborane (2-APB) is a versatile, membrane-permeable chemical

modulator used extensively in calcium signaling research. It is primarily known as an inhibitor of

inositol 1,4,5-trisphosphate (IP3) receptors (IC50 = 42 µM) and store-operated Ca²+ channels

(SOCs).[1][2][3] However, its pharmacology is complex, as it also blocks SERCA pumps and

modulates various TRP channels, activating some (TRPV1, TRPV2, TRPV3) while inhibiting

others (TRPC1, TRPC3, TRPC5).[1][4] Its effect on store-operated Ca²+ entry (SOCE) is

notably dose-dependent, causing potentiation at low concentrations (1-5 µM) and inhibition at

higher concentrations (>30 µM).[1]

Q2: What are the recommended solvents for preparing 2-APB hydrochloride stock solutions?

2-APB hydrochloride exhibits good solubility in several common organic solvents but is

generally insoluble in water.[5] The most frequently recommended solvent is dimethyl sulfoxide
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(DMSO).[1][2][5] Ethanol is also a viable option.[1][2][6] For consistent results, it is crucial to

use fresh, anhydrous DMSO, as moisture can reduce the compound's solubility.[5]

Q3: How should I properly store the solid 2-APB hydrochloride and the prepared stock

solutions?

Solid Compound: The solid form of 2-APB hydrochloride is stable and can be stored at

room temperature or refrigerated (2-8°C).[1][2]

Stock Solutions: To ensure stability, stock solutions should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[2][3] Solutions

stored at -20°C are typically stable for up to one to two months.[1][2] For longer-term

storage, -80°C is recommended, which can extend stability for up to six months.[3] It is best

practice to prepare fresh solutions and use them on the same day if possible.[1]

Q4: Is 2-APB hydrochloride stable in aqueous physiological buffers?

This is a critical consideration. Recent studies have shown that 2-APB readily hydrolyzes in

aqueous physiological buffers.[7] This degradation can lead to a loss of its intended activity on

targets like SOCE and may produce hydrolysis products with their own biological effects, such

as the inhibition of NADPH oxidase 2 (NOX2). This instability is a likely source of experimental

variability. Therefore, it is recommended to add the stock solution to aqueous media

immediately before starting the experiment.

Experimental Protocol: Preparing a 100 mM 2-APB
Stock Solution
Objective: To prepare a high-concentration stock solution of 2-APB hydrochloride in DMSO

for subsequent dilution in experimental buffers.

Materials:

2-APB hydrochloride (MW: 225.09 g/mol for the free base, adjust for hydrochloride salt if

necessary)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:

Preparation: Work in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

the desired amount of 2-APB hydrochloride powder. For example, to prepare 1 mL of a 100

mM solution, you would weigh approximately 22.5 mg.

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO.

Dissolving: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound does

not dissolve completely, brief sonication in a water bath can be used to aid dissolution.

Visually inspect the solution against a light source to ensure there are no visible particulates.

Aliquoting and Storage: Dispense the clear stock solution into single-use aliquots in sterile,

tightly sealed cryovials. Label each vial clearly with the compound name, concentration,

solvent, and preparation date.

Storage: Immediately store the aliquots at -20°C for short-term use (up to 2 months) or -80°C

for long-term storage (up to 6 months).[2][3]
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Issue Potential Cause(s) Recommended Solution(s)

Incomplete Dissolution

1. Incorrect solvent used.2.

Solvent is not high-purity or

has absorbed moisture.[5]3.

Solution is supersaturated.

1. Ensure you are using a

recommended solvent like

high-purity DMSO or ethanol.2.

Use a fresh, unopened bottle

of anhydrous DMSO.[5]3.

Prepare a more dilute stock

solution.

Precipitation in Stock Solution

After Freezing

1. Solution was not fully

dissolved before freezing.2.

Freeze-thaw cycles have

compromised stability.

1. Before use, warm the

aliquot to room temperature

and vortex/sonicate to

redissolve the precipitate.[1]

Ensure it is fully clear before

diluting.2. Always use single-

use aliquots to avoid freeze-

thaw cycles.[2][3]

Inconsistent or Unexpected

Experimental Results

1. Dose-dependent effects: 2-

APB has opposing effects on

SOCE at low vs. high

concentrations.[1]2.

Hydrolysis: The compound

degrades in aqueous buffers,

altering its effective

concentration and activity over

time.[7]3. Off-target effects: 2-

APB interacts with multiple

targets beyond IP3Rs and

SOCs, such as SERCA pumps

and TRP channels.[1][8]

1. Perform dose-response

experiments to characterize

the effect in your specific

system.2. Add the stock

solution to your experimental

medium immediately before

application. Minimize

incubation time in aqueous

solutions.3. Be aware of the

compound's

polypharmacology. Consider

using more specific inhibitors

or genetic tools to confirm that

the observed effect is due to

the intended target.

Quantitative Data Summary
Table 1: Solubility of 2-APB
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Solvent Reported Solubility Reference(s)

DMSO
≥9.4 - 45 mg/mL (or up to
100-200 mM)

[1][2][3][5][6][9]

Ethanol ~10 - 25 mg/mL [1][2][5][6]

PBS (pH 7.2) ≥10 mg/mL [6]

| Water | Insoluble |[5] |

Table 2: Recommended Storage Conditions for 2-APB Solutions

Storage Temperature
Maximum Recommended
Duration

Reference(s)

-20°C 1 to 2 months [1][2]

| -80°C | Up to 6 months |[3] |

Visualizations
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Stock Solution Workflow

1. Weigh 2-APB HCl Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing 2-APB hydrochloride stock solutions.
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Simplified Signaling Targets of 2-APB

2-APB

IP3 Receptors

 Inhibits

Store-Operated Ca2+ Entry
(SOCE)

 Inhibits (>30 µM)  Potentiates (1-5 µM)

SERCA Pumps

 Blocks

TRPV1, V2, V3
Channels

 Activates

TRPC1, C3, C5
Channels

 Inhibits

Click to download full resolution via product page

Caption: The complex polypharmacology of 2-APB, illustrating its multiple cellular targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2869079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2869079/
https://www.raybiotech.com/2-apb-331-21889
https://www.benchchem.com/product/b160591#best-practices-for-preparing-2-apb-hydrochloride-stock-solutions
https://www.benchchem.com/product/b160591#best-practices-for-preparing-2-apb-hydrochloride-stock-solutions
https://www.benchchem.com/product/b160591#best-practices-for-preparing-2-apb-hydrochloride-stock-solutions
https://www.benchchem.com/product/b160591#best-practices-for-preparing-2-apb-hydrochloride-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

